Cas no 344246-93-1 (1,2-Cyclopropanedicarboxylic acid, 1-(4-methoxyphenyl)-)

• Product Name: 1,2-Cyclopropanedicarboxylic acid, 1-(4-methoxyphenyl)-
• CAS No: 344246-93-1
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 1464172
• PubChem ID: 12719788
• Update Time: 2025-04-20

1,2-Cyclopropanedicarboxylic acid, 1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylic acid, 1-(4-methoxyphenyl)-
• SCHEMBL378469
• DB-215636
• 1-(4-methoxyphenyl)-1,2-cyclopropanedicarboxylic acid
• 344246-93-1
• PDPNDIOORXPPHH-UHFFFAOYSA-N

• Inchi： 1S/C12H12O5/c1-17-8-4-2-7(3-5-8)12(11(15)16)6-9(12)10(13)14/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： PDPNDIOORXPPHH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)OC)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles